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Introduction

Heat shock cognate 71 kDa protein (Hsc70), also known as HSPAS, is a constitutively
expressed molecular chaperone that plays a central role in maintaining cellular protein
homeostasis.[1] As a member of the Hsp70 family, Hsc70 is involved in a wide array of cellular
processes, including the folding of newly synthesized polypeptides, the refolding of misfolded
proteins, protein degradation, and the assembly and disassembly of protein complexes.[1][2]
Its multifaceted functions are dictated by a dynamic network of interactions with a diverse set of
co-chaperones and client proteins. Understanding this intricate interaction network is crucial for
elucidating fundamental cellular mechanisms and for the development of novel therapeutic
strategies targeting diseases such as cancer and neurodegenerative disorders in which Hsc70
plays a significant role.[3]
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This technical guide provides a comprehensive overview of the Hsc70 protein interaction
network, its key binding partners, and its involvement in critical signaling pathways. It includes
guantitative data on protein interactions, detailed experimental protocols for studying these
interactions, and visualizations of relevant cellular pathways.

Data Presentation: Hsc70 Interaction Partners

The identification of Hsc70 interactors has been a subject of extensive research, employing a
variety of high-throughput and targeted experimental approaches. The following tables
summarize a selection of key Hsc70 binding partners, categorized by their function as co-
chaperones or client proteins.

Table 1. Co-chaperone Interactors of Hsc70

Co-chaperones are essential for regulating the ATPase cycle of Hsc70, which in turn modulates
its affinity for client proteins.[4]
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Co-chaperone

Function

Interaction Evidence

HSP40/DNAJ family

Stimulate the ATPase activity
of Hsc70, promoting high-
affinity binding to substrates.[5]

Co-IP, Y2H, Mass

Spectrometry

BAG family (BAG1, BAG2,
BAG3)

Act as nucleotide exchange
factors (NEFs), promoting the
release of ADP and

subsequent substrate release.

[5]

Co-IP, Mass Spectrometry

HOP (HSP70/HSP90

organizing protein)

Facilitates the transfer of client
proteins from Hsc70 to the

Hsp90 chaperone machinery.

[6]

Co-IP, Mass Spectrometry

CHIP (carboxyl terminus of

Hsc70-interacting protein)

An E3 ubiquitin ligase that
targets Hsc70-bound clients for

proteasomal degradation.[6]

Co-IP, Y2H, Mass

Spectrometry

HIP (Hsc70-interacting protein)

Stabilizes the ADP-bound state
of Hsc70, prolonging substrate

interaction.[4]

Co-IP, Mass Spectrometry

Auxilin (DNAJC6)

A J-domain containing protein
that recruits Hsc70 to clathrin-
coated vesicles to promote

uncoating.[7][8]

Co-IP, Mass Spectrometry

Table 2: Selected Client Protein Interactors of Hsc70

Hsc70 interacts with a vast and diverse range of client proteins, assisting in their folding,

transport, and degradation.

© 2026 BenchChem. All rights reserved.

3/12

Tech Support


https://www.tandfonline.com/doi/full/10.4161/auto.26448
https://www.tandfonline.com/doi/full/10.4161/auto.26448
https://www.researchgate.net/figure/Mechanism-of-CMA-chaperone-mediated-autophagy-1-Recognition-Hsc70-and-co-chaperons_fig4_383445019
https://www.researchgate.net/figure/Mechanism-of-CMA-chaperone-mediated-autophagy-1-Recognition-Hsc70-and-co-chaperons_fig4_383445019
https://pmc.ncbi.nlm.nih.gov/articles/PMC121432/
https://www.ncbi.nlm.nih.gov/books/NBK6479/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2015.00026/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Client Protein Cellular Process Interaction Evidence

Clathrin Endocytosis, vesicle trafficking ~ Co-IP, Mass Spectrometry[9]

Cytoskeletal organization _ o
In vitro binding assays,

Tau (MAPT) (implicated in Alzheimer's

_ NMRJ[10]

disease)

Cyclin D1 Cell cycle regulation Co-IP[1]
KFERQ-motif containing Chaperone-mediated Sequence-based prediction,
proteins autophagy (CMA) substrates Co-IP[6][11]
Glucocorticoid Receptor (GR) Signal transduction Co-IP, Functional assays
p53 Tumor suppression Co-IP, Functional assays

Table 3: Quantitative Analysis of Hsc70 Interactions

The affinity of Hsc70 for its partners is crucial for its function. The equilibrium dissociation
constant (KD) is a measure of binding affinity, with lower KD values indicating stronger binding.
[12]
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Interacting Hsc70
Method KD Reference
Partner Construct
Isothermal
ADP Bovine Hsc70 Titration 81.5 nM [13]
Calorimetry (ITC)
Isothermal
ADP + Pi Bovine Hsc70 Titration 6.50 nM [13]
Calorimetry (ITC)
Fluorescence
Tau-derived Human Hsc70 N
) Competition <10 uM [10]
peptide (TAUL) (NBD-BETA)
Assay

Fluorescence
Human Hsc70

Insulin C-peptide Competition <100 nM [10]
(BETA)

Assay

KFERQ-like N N N

) Not specified Not specified Not specified
peptide
) ) In vitro uncoating N

Clathrin Bovine Hsc70 Not specified 9]

assays

Note: Quantitative data for Hsc70 interactions is often context-dependent and can vary based
on the experimental setup, including the presence of co-chaperones and nucleotides.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to identify and
characterize Hsc70 protein interactions.

Co-Immunoprecipitation (Co-IP) for Hsc70 Interaction
Analysis

Co-IP is a widely used technique to isolate a protein of interest and its binding partners from a
cell lysate.
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. Cell Lysis:
Grow cells to approximately 80-90% confluency.
Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse cells in a non-denaturing lysis buffer (e.g., RIPA buffer without SDS, or a buffer
containing 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, and protease
inhibitors).

Incubate on ice for 30 minutes with periodic vortexing.
Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.
Collect the supernatant (cell lysate).

. Immunoprecipitation:

Pre-clear the lysate by incubating with protein A/G agarose or magnetic beads for 1 hour at
4°C on a rotator.

Centrifuge and collect the pre-cleared supernatant.

Add a primary antibody specific for Hsc70 (several commercial antibodies are available, e.g.,
from Proteintech, Abcam, Santa Cruz Biotechnology, or Thermo Fisher Scientific) to the pre-
cleared lysate.[3][14][15][16]

Incubate for 2-4 hours or overnight at 4°C on a rotator.

Add protein A/G beads and incubate for an additional 1-2 hours at 4°C.
. Washing and Elution:

Pellet the beads by centrifugation and discard the supernatant.

Wash the beads 3-5 times with ice-cold lysis buffer to remove non-specific binding proteins.
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Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer for 5-10
minutes.

4. Analysis:

Separate the eluted proteins by SDS-PAGE.

Analyze the proteins by Western blotting using antibodies against the suspected interacting
partners or by mass spectrometry for unbiased identification of co-precipitated proteins.

Yeast Two-Hybrid (Y2H) Screening for Hsc70 Interactors

The Y2H system is a powerful genetic method to identify binary protein-protein interactions in
vivo.[17][18]

1. Plasmid Construction:

o Clone the full-length coding sequence of Hsc70 into a "bait" vector (e.g., containing a GAL4
DNA-binding domain).

o A cDNA library from the organism or tissue of interest is cloned into a "prey" vector (e.qg.,
containing a GAL4 activation domain).

2. Yeast Transformation:

o Co-transform a suitable yeast reporter strain (e.g., AH109 or Y190) with the bait plasmid and
the prey library plasmids.[19]

e The reporter strain contains reporter genes (e.g., HIS3, ADE2, lacZ) under the control of a
GAL4-responsive promoter.

3. Interaction Screening:

o Plate the transformed yeast on selective media lacking specific nutrients (e.g., tryptophan,
leucine, and histidine) to select for yeast cells containing both bait and prey plasmids and to
test for interaction.
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» Growth on the selective media indicates a potential interaction between the bait (Hsc70) and
a prey protein from the library.

4. Confirmation and Identification of Interactors:
« Isolate the prey plasmids from the positive yeast colonies.
e Sequence the cDNA insert in the prey plasmid to identify the interacting protein.

o Re-transform the identified prey plasmid with the bait plasmid into the yeast reporter strain to
confirm the interaction.

o Perform additional assays (e.g., B-galactosidase assay) to further validate the interaction.

Signaling Pathways and Logical Relationships

Hsc70 is a central hub in several critical cellular pathways. The following diagrams, generated
using the DOT language, illustrate the role of Hsc70 in these processes.

Chaperone-Mediated Autophagy (CMA) Pathway

CMA is a selective process for the degradation of cytosolic proteins in lysosomes. Hsc70 plays
a key role in recognizing and targeting substrate proteins to the lysosome.[6][11]

Co-chaperones assists
(Hsp40, Hip, Hop)

recognizes

LAMP2A
(monomer)

ulls Substrate unfolds
(KFERQ motif)

multimerizes

LAMP2A
(multimer)

Lysosome

translocates
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Caption: Hsc70-mediated recognition and targeting of substrates in the CMA pathway.

Clathrin-Mediated Endocytosis (CME) Uncoating
Pathway

Hsc70 is essential for the disassembly of clathrin coats from newly formed vesicles, a critical
step in CME.[7][8][9]
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Caption: Role of Hsc70 in the uncoating of clathrin-coated vesicles during CME.
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Hsc70 Interaction Network

The following diagram provides a simplified overview of the Hsc70 interaction network,
highlighting its connections to co-chaperones and major cellular processes.

Caption: Simplified interaction network of Hsc70 with co-chaperones and cellular processes.

Conclusion

The Hsc70 protein interaction network is a complex and dynamic system that is fundamental to
cellular function. Its interactions with a multitude of co-chaperones and client proteins allow it to
participate in a wide range of cellular processes, from protein quality control to signal
transduction. The experimental approaches detailed in this guide provide a framework for the
continued exploration of this critical chaperone's interactome. A deeper understanding of the
Hsc70 network will undoubtedly reveal new insights into cellular biology and open new
avenues for therapeutic intervention in a variety of human diseases.
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